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Compound of Interest

Compound Name: Hept-5-en-1-yne

Cat. No.: B15418405 Get Quote

Essential Safety and Handling Guide for Hept-5-
en-1-yne
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of Hept-5-en-1-yne (CAS No. 127130-69-2). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk. Hept-5-en-1-yne is a highly

flammable and hazardous chemical that requires stringent safety protocols.

Hazard Summary
Hept-5-en-1-yne presents several significant hazards that necessitate careful handling and the

use of appropriate personal protective equipment (PPE). It is classified as a highly flammable

liquid and vapor. In addition to its flammability, it can cause skin irritation and may lead to

drowsiness or dizziness. Aspiration of this chemical may be fatal if it is swallowed and enters

the airways.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 2)
🔥 Danger

H225: Highly

flammable liquid and

vapour.

Skin irritation

(Category 2)
❕ Warning

H315: Causes skin

irritation.

Specific target organ

toxicity — single

exposure (Category

3), Central nervous

system

❕ Warning

H336: May cause

drowsiness or

dizziness.

Aspiration hazard

(Category 1)
☠️ Danger

H304: May be fatal if

swallowed and enters

airways.

Hazardous to the

aquatic environment,

long-term hazard

(Category 1)

🐠 Warning

H410: Very toxic to

aquatic life with long

lasting effects.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Hept-5-en-1-yne to protect against potential

splashes, inhalation, and skin contact.
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Protection Type Required PPE Material/Standard

Eye and Face Protection
Chemical splash goggles and

a face shield

Goggles should provide a tight

seal around the eyes. A face

shield should be worn in

conjunction with goggles,

especially when handling

larger quantities.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[1][2] Always

inspect gloves for tears or

punctures before use and

change them immediately if

contaminated.

Body Protection Flame-resistant lab coat

A lab coat made of flame-

resistant material is essential

due to the high flammability of

the compound.

Respiratory Protection
Use in a well-ventilated area or

with a chemical fume hood

If there is a risk of inhaling

vapors, a respirator may be

necessary.[3][4]

Foot Protection Closed-toe shoes

Shoes should be made of a

material that offers protection

against chemical spills.

Experimental Protocol: Safe Handling of Hept-5-en-
1-yne
This protocol outlines the step-by-step procedure for safely handling Hept-5-en-1-yne in a

laboratory setting.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational and available for use.
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Work away from any potential ignition sources such as open flames, hot plates, and spark-

producing equipment.

Have a fire extinguisher (Class B) and a safety shower/eyewash station readily accessible.

Prepare all necessary equipment and reagents before handling the chemical.

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as specified in the table above before entering the designated work

area.

3. Handling and Dispensing:

Conduct all work with Hept-5-en-1-yne inside a chemical fume hood.

Ground and bond containers when transferring the liquid to prevent static discharge.

Use non-sparking tools for all operations.

Dispense the smallest amount of the chemical necessary for the experiment.

Keep the container tightly closed when not in use.

4. Emergency Procedures:

In case of skin contact: Immediately remove all contaminated clothing and rinse the affected

skin with plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

physician if you feel unwell.

If swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.
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In case of a spill: Evacuate the area. Use a spill kit with an absorbent material compatible

with flammable liquids. Prevent the spill from entering drains.

5. Disposal Plan:

All waste containing Hept-5-en-1-yne must be collected in a designated, properly labeled,

and sealed container for hazardous waste.

The waste container should be stored in a well-ventilated area, away from ignition sources.

Follow all local, state, and federal regulations for the disposal of flammable and hazardous

chemical waste. Do not dispose of it down the drain.

Logical Workflow for Handling Hept-5-en-1-yne
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Caption: Workflow for the safe handling of Hept-5-en-1-yne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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